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Compound of Interest

3-Bromo-2-hydroxy-5-
Compound Name:
methylpyridine

Cat. No.: B090738

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-hydroxy-5-
methylpyridine, a key intermediate in various chemical syntheses. The document details its
chemical and physical properties, safety and handling guidelines, and its significant
applications in pharmaceuticals and agrochemicals.

Chemical Identity and Properties

3-Bromo-2-hydroxy-5-methylpyridine is a substituted pyridine derivative. Its unique structure,
featuring bromine and hydroxyl functional groups, makes it a versatile reagent in organic
synthesis.[1]

CAS Number: 17282-02-9[2][3]

A summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula CeHeBrNO [3]
Molecular Weight 188.02 g/mol [3]
3-bromo-5-methyl-1H-pyridin-
IUPAC Name [3]
2-one
3-Bromo-2-hydroxy-5-
Synonyms o [3]
methylpyridine
Appearance Powder to crystal, solid [2]
Boiling Point 324.0 £ 42.0 °C (Predicted) [2]
Density 1.622 + 0.06 g/cm3 (Predicted) [2]
pKa 10.95 + 0.10 (Predicted) [2]

Safety and Handling

3-Bromo-2-hydroxy-5-methylpyridine is classified as a hazardous substance and requires

careful handling in a laboratory setting.

Hazard Classifications:

GHS Hazard Statements:

Skin Irritation (Category 2)[3]

Acute Toxicity, Oral (Category 4)

Serious Eye Damage (Category 1)[3]

e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

Specific target organ toxicity — Single exposure (Respiratory tract irritation) (Category 3)[3]
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e H318: Causes serious eye damage.[3]
e H335: May cause respiratory irritation.[3]

Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,
eye protection, and a dust mask, should be worn when handling this compound. Work should
be conducted in a well-ventilated area. Store in a dark, inert atmosphere at room temperature.

[2]

Applications in Research and Development

This compound is a valuable building block in several areas of chemical research and industry.

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]

[4]15]

o Agrochemicals: It is utilized in the formulation of agrochemicals, including herbicides and
fungicides.[1][4][5]

o Material Science: Its chemical properties are explored for creating advanced materials like
polymers and coatings.[1][4]

e Biochemical Research: It is used in studies related to enzyme inhibition and receptor
binding.[4][5]
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Caption: Applications of 3-Bromo-2-hydroxy-5-methylpyridine.

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Bromo-2-hydroxy-5-methylpyridine
are not readily available in the provided search results. However, a general synthetic route can
be inferred from related pyridine chemistry. A common method involves the diazotization of an

amino-substituted pyridine followed by hydrolysis.
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Generalized Synthetic Workflow:
A plausible synthesis route starts from 2-amino-3-bromo-5-methylpyridine.

o Diazotization: The starting amine is dissolved in an acidic agueous solution (e.g., H2S0Oa4)
and cooled to 0-5 °C. A solution of sodium nitrite (NaNO3) is added dropwise to form the

diazonium salt.

e Hydrolysis: The diazonium salt solution is then gently warmed, leading to the evolution of
nitrogen gas and the substitution of the diazonium group with a hydroxyl group, yielding the
desired 3-Bromo-2-hydroxy-5-methylpyridine.

» Work-up and Purification: The reaction mixture is neutralized, and the product is extracted
with a suitable organic solvent. The crude product is then purified, typically by
recrystallization or column chromatography.
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Caption: Generalized synthetic workflow for 3-Bromo-2-hydroxy-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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